Cas no 70102-50-0 (1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate)

1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate structure
70102-50-0 structure
Product name:1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate
CAS No:70102-50-0
MF:C27H56N2O5S
MW:520.808947563171
CID:1741426
PubChem ID:71587245

1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,N-ethyl-N,N-dimethyl-3-[[(9Z)-1-oxo-9-octadecenyl]amino]-, ethyl sulfate
    • ethyl-dimethyl-[3-[[(Z)-octadec-9-enoyl]amino]propyl]azanium,ethyl sulfate
    • 70102-50-0
    • Sulfuric acid, monoethyl ester, ion(1-), (Z)-N-ethyl-N,N-dimethyl-3-((1-oxo-9-octadecenyl)amino)-1-propanaminium
    • N-ETHYL OLEAMIDOPROPYLAMINE ETHYLSULFATE
    • SCHEMBL25216277
    • 13ES54H6FL
    • 1-Propanaminium, N-ethyl-N,N-dimethyl-3-(((9Z)-1-oxo-9-octadecen-1-yl)amino)-, ethyl sulfate (1:1)
    • Oleamidopropyl ethyldimonium ethosulfate
    • UNII-13ES54H6FL
    • Mackernium OAPDES
    • Q27251513
    • 1-Propanaminium, N-ethyl-N,N-dimethyl-3-(((9Z)-1-oxo-9-octadecenyl)amino)-, ethyl sulfate
    • Inchi: InChI=1S/C25H50N2O.C2H6O4S/c1-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22-25(28)26-23-21-24-27(3,4)6-2;1-2-6-7(3,4)5/h13-14H,5-12,15-24H2,1-4H3;2H2,1H3,(H,3,4,5)/b14-13-;
    • InChI Key: ORVXZBMRHOUPLQ-HPWRNOGASA-N
    • SMILES: CCCCCCCCC=CCCCCCCCC(=O)NCCC[N+](C)(C)CC.CCOS(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 520.39099406g/mol
  • Monoisotopic Mass: 520.39099406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 21
  • Complexity: 481
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104Ų

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk